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Compound of Interest

Compound Name: Kresoxim-Methyl

Cat. No.: B3119233

Abstract

This application note details a robust and sensitive method for the quantification of the
fungicide Kresoxim-methyl in soil samples using High-Performance Liquid Chromatography
coupled with tandem Mass Spectrometry (HPLC-MS/MS). The protocol employs a modified
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction procedure, ensuring
high recovery and reproducibility. This method is suitable for researchers in environmental
science, agriculture, and regulatory bodies for monitoring Kresoxim-methyl residues in soil.

Introduction

Kresoxim-methyl is a broad-spectrum strobilurin fungicide used to control a variety of fungal
diseases on crops.[1][2] Its persistence and potential accumulation in soil necessitate sensitive
and reliable analytical methods for monitoring its environmental fate. This document provides a
detailed protocol for the extraction, cleanup, and quantification of Kresoxim-methyl in soil
matrices by HPLC-MS/MS, a technique that offers excellent selectivity and sensitivity for trace-
level analysis.

Experimental Protocol
Sample Preparation (QUEChERS Extraction)

The widely used QUEChERS method is adapted for the extraction of Kresoxim-methyl from
soil.[3][4][5]
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Materials:

50 mL polypropylene centrifuge tubes

Acetonitrile (ACN), HPLC grade

Acetic Acid, glacial

Anhydrous Magnesium Sulfate (MgSQOa)

Sodium Acetate (NaOACc)

Primary Secondary Amine (PSA) sorbent (for d-SPE cleanup)
C18 sorbent (for d-SPE cleanup)

Vortex mixer

Centrifuge

Procedure:

Weigh 10 g of homogenized soil sample into a 50 mL centrifuge tube. For dry soil, add 7 mL
of deionized water and allow it to hydrate for 30 minutes.[5]

Add 10 mL of acetonitrile containing 1% acetic acid to the tube.[6]
Cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and extraction.
Add 4 g of anhydrous MgSOa4 and 1 g of NaOAc to the tube.[6]

Immediately cap and vortex for 1 minute to prevent the formation of salt clumps and to
induce phase separation.

Centrifuge the tube at =3000 rcf for 5 minutes.[5]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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For the cleanup of the soil extract, a dispersive SPE step is employed to remove interfering

matrix components.

Procedure:

o Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube

containing 150 mg of anhydrous MgSOa4, 50 mg of PSA, and 50 mg of C18 sorbent.

e \ortex the tube for 30 seconds.

o Centrifuge at 25000 rcf for 2 minutes.[5]

o Collect the supernatant and filter it through a 0.22 um syringe filter into an autosampler vial

for HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

Instrumentation:

e HPLC system with a binary pump and autosampler

» Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

HPLC Conditions:

Parameter

Column

Value

C18 reverse-phase column (e.g., 100 x 2.1
mm, 3 pm)[5]

Mobile Phase A

0.1% Formic acid in Water[4][5]

Mobile Phase B

0.1% Formic acid in Acetonitrile or Methanol[4]

[5]

Flow Rate 0.3 mL/min[5]

Injection Volume 3 uL[5]

Column Temperature 40°CJ5]
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| Gradient | Start with 10% B, linear gradient to 95% B over 10 min, hold for 2 min, return to

initial conditions and equilibrate for 3 min. |

MS/MS Conditions:

Parameter Value

lonization Mode Positive Electrospray lonization (ESI+)
Scan Type Multiple Reaction Monitoring (MRM)
Precursor lon (m/z) 314.1 [M+H]*[6]

Product lons (m/z) 223.0 (Quantifier), 116.0 (Qualifier)[6]

Optimized for the specific instrument, typically

Collision Energy 15-30 eV
-30 e

Source Temperature 120°C[7]

| Desolvation Temperature | 450°C[7] |

Quantitative Data Summary

The following tables summarize the validation parameters for the quantification of Kresoxim-

methyl in soil, as compiled from various studies.

Table 1: Method Validation Parameters

Parameter Result Reference
Linearity Range 0.001 - 10 mg/L [4]
Correlation Coefficient (r2) >0.99 [4]
Limit of Detection (LOD) 0.50 pg/kg [4]

Limit of Quantification (LOQ) 0.60 pg/kg

[4]

Table 2: Recovery and Precision
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Spiked Relative Standard
. Average Recovery o
Concentration (%) Deviation (RSD) Reference
0
(mglkg) (%)
0.01 82.48 - 102.55 1.13-4.21 [4]
0.1 82.48 - 102.55 1.13-4.21 [4]
1.0 82.48 - 102.55 1.13-4.21 [4]

Experimental Workflow Diagram
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Sample Preparation

1. Soil Sampling (10g)

2. Hydration (if dry)

3. Acetonitrile Extraction

4. Add MgS0O4 & NaOAc

5. Vortex

6. Centrifugation

Extractvileanup

7. Transfer Supernatant

8. d-SPE (PSA, C18)

9. Vortex

10. Centrifugation

Ana; 'ysis

11. Filtration (0.22 um)

Y

12. HPLC-MS/MS Analysis

Data Pr"cessing

13. Quantification

14. Reporting

Click to download full resolution via product page

Caption: Experimental workflow for Kresoxim-methyl analysis in soil.
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Conclusion

The described HPLC-MS/MS method provides a reliable and sensitive tool for the quantification
of Kresoxim-methyl in soil. The use of a modified QUEChERS protocol for sample preparation
ensures efficient extraction and cleanup, leading to accurate and precise results. This
application note serves as a comprehensive guide for laboratories involved in pesticide residue
analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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